Methyl 2-fluoro-4-methoxy-5-nitrobenzoate

• IUPAC Name: methyl 2-fluoro-4-methoxy-5-nitrobenzoate
• InChI: InChI=1S/C9H8FNO5/c1-15-8-4-6(10)5(9(12)16-2)3-7(8)11(13)14/h3-4H,1-2H3
• InChI Key: DVRXJAVRVBKYJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)F)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C9H8FNO5
• Molecular Weight: 229.16 g/mol

Description

“Methyl 2-fluoro-4-methoxy-5-nitrobenzoate” is a chemical compound with the molecular formula C9H8FNO5. It has a molecular weight of 229.16. The compound appears as a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with a fluoro group at the 2-position, a methoxy group at the 4-position, and a nitro group at the 5-position. The benzene ring is further substituted with a methyl ester group.

Physical And Chemical Properties Analysis

“this compound” is a pale-yellow to yellow-brown solid. Other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.

Scientific Research Applications

Solvolysis Studies

Methyl 2-fluoro-4-methoxy-5-nitrobenzoate's properties have been studied in the context of solvolysis. For instance, the solvolysis of similar compounds, like 2-(2-methoxyethyl)-3-methyl-2-cyclohexenyl p-nitrobenzoate, in various solvents including fluorinated alcohols, has been examined. The methoxy group in these compounds is observed to not assist in the ionization process, demonstrating an electron-withdrawing inductive effect (Jursic, Ladika, & Sunko, 1986).

High-Performance Liquid Chromatography

The use of related compounds for high-performance liquid chromatography of amino acids, as seen with 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole, suggests potential applications in biochemical analysis (Watanabe & Imai, 1981).

Synthesis of Chemical Compounds

This compound could be involved in the synthesis of various chemical compounds. For instance, 2-Fluoro-4-nitrobenzoic acid, a related compound, has been synthesized as an intermediate in several chemical processes, indicating a potential pathway for the synthesis of similar compounds (Xu, Xu, & Zhu, 2013).

Potential Anti-HIV Activity

Some compounds structurally related to this compound, like Methyl 2,3-dideoxy-3-fluoro-5-0-(4-phenylbenzoyl)-β-D-erythro-pentofuranoside, have been studied for their potential anti-HIV activity. This suggests possible research applications in the field of antiviral drug development (Sofan, Abdel-Megied, Pedersen, Pedersen, & Nielsen, 1994).

Synthesis routes and methods

Procedure details

A mixture of sodium metal (1.27 g, 0.055 mol) and MeOH (250 mL) was stirred at 0° C. for 10 minutes. This solution was added to a solution of 2-fluoro-5-nitrobenzoic acid methyl ester (10.0 g, 0.046 mol) in MeOH (250 mL), and the mixture was stirred for 20 minutes at 0° C. to 5° C. The reaction mixture was then allowed to warm to room temperature and stir for 2 hours. The mixture was then filtered to give an off-white precipitate. Recrystallization with CHCl3 (70 ml) yielded an off-white crystalline solid, 1.825 g (0.008 mol, 17%) of the title compound.